Cas no 2229587-04-4 (1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine
• CAS No: 2229587-04-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5604316
• PubChem ID: 165696892
• Update Time: 2025-05-19

1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229587-04-4
• EN300-1762836
• 1-[(3-methoxy-4-nitrophenyl)methyl]cyclopropan-1-amine
• 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine

• Inchi： 1S/C11H14N2O3/c1-16-10-6-8(7-11(12)4-5-11)2-3-9(10)13(14)15/h2-3,6H,4-5,7,12H2,1H3
• InChI Key： IQYGNKYUMLFNMY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine

Introduction to 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2229587-04-4)

1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine, with the CAS number 2229587-04-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted phenyl group. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications, including drug discovery and development.

The chemical structure of 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine consists of a cyclopropane ring attached to a methyl group, which is further substituted with a 3-methoxy-4-nitrophenyl moiety. The presence of the nitro group imparts strong electron-withdrawing properties, while the methoxy group provides electron-donating characteristics. This balance of electronic effects can influence the compound's reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have explored the potential therapeutic applications of 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in human macrophages. These findings suggest that 1-(3-methoxy-4-nitrophenyl)methylclopropan-1-amine may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(3-methoxy-4-nitrophenyl)methylclopropan-1-amine has also shown promise in neuroprotective studies. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases, such as Alzheimer's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic properties of 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine have been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an orally administered therapeutic agent. Furthermore, preliminary toxicology assessments have indicated that 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine has a low toxicity profile, making it a promising candidate for further clinical development.

The synthesis of 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine has been optimized using modern synthetic techniques. The key steps involve the formation of the cyclopropane ring through a [2+1] cycloaddition reaction followed by functional group transformations to introduce the 3-methoxy-4-nitrophenyl substituent. These synthetic methods are scalable and can be adapted for large-scale production, which is crucial for meeting the demands of clinical trials and commercialization.

In conclusion, 1-(3-methoxy-4-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2229587-04-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.